Cas no 5451-26-3 ( )

• Product Name: &nbsp
• CAS No: 5451-26-3
• MF: C₁₅H₂₈O₃
• MW: 256.381025314331
• CID: 941660
• PubChem ID: 227199
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)propyl octanoate
• 3-(tetrahydrofuran-2-yl)propyl octanoate
• AC1L5FBJ
• AG-J-68721
• AR-1E8040
• CTK5A1364
• NSC18543
• octanoic acid-(3-tetrahydro[2]furyl-propyl ester)
• Octansaeure-(3-tetrahydro[2]furyl-propylester)
• NSC-18543
• 5451-26-3
• DTXSID20280761
•  

• Inchi： 1S/C15H28O3/c1-2-3-4-5-6-11-15(16)18-13-8-10-14-9-7-12-17-14/h14H,2-13H2,1H3
• InChI Key： KVUNWOCBMHOMRS-UHFFFAOYSA-N
• SMILES： O1CCCC1CCCOC(CCCCCCC)=O

Computed Properties

• Exact Mass: 256.20394
• Monoisotopic Mass: 256.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.951
• Boiling Point: 332.5°C at 760 mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.453
• PSA: 35.53